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Compound Name: Mordant Orange 6

Cat. No.: B606671 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Mordant Orange 6 (C.I. 26520) is a double azo dye utilized in the textile industry for dyeing

wool, silk, nylon, leather, and fur.[1][2] Its synthesis is a classic example of diazo coupling, a

fundamental reaction in the production of azo dyes. This technical guide provides a

comprehensive overview of the synthesis and manufacturing methods of Mordant Orange 6,

including a detailed experimental protocol, a summary of its physicochemical properties, and a

discussion of the underlying chemical principles. The synthesis involves the diazotization of 4-

((4-aminophenyl)diazenyl)benzenesulfonic acid and its subsequent coupling with 2-

hydroxybenzoic acid (salicylic acid).[1]

Introduction
Mordant Orange 6 is an anionic dye that requires a mordant, typically a metal salt, to fix the

dye to the fabric, enhancing its fastness properties.[1] The synthesis of azo dyes, including

Mordant Orange 6, is a well-established industrial process that relies on the formation of a

diazonium salt from an aromatic amine, which then acts as an electrophile in a coupling

reaction with an electron-rich substrate.

Synthesis Pathway
The synthesis of Mordant Orange 6 is a two-step process:
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Diazotization: 4-((4-aminophenyl)diazenyl)benzenesulfonic acid is treated with a cold, acidic

solution of sodium nitrite to form the corresponding diazonium salt.

Azo Coupling: The diazonium salt is then coupled with salicylic acid in an alkaline medium to

yield the final product, Mordant Orange 6.[1]

The overall reaction is depicted in the workflow diagram below.
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Step 1: Diazotization

Step 2: Azo Coupling

4-((4-aminophenyl)diazenyl)benzenesulfonic acid

Diazonium Salt Intermediate  0-5 °C

Sodium Nitrite (NaNO2)

Hydrochloric Acid (HCl)

Mordant Orange 6

  0-5 °C, Alkaline pH

Salicylic Acid

Sodium Hydroxide (NaOH)
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Starting Materials

Diazotization Reaction

4-((4-aminophenyl)diazenyl)benzenesulfonic acid
NaNO₂, HCl

Azo Coupling Reaction

Salicylic Acid, NaOH

Diazonium Salt Intermediate

Crude Mordant Orange 6

Purification

Salting Out, Filtration, Washing

Pure Mordant Orange 6

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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